![molecular formula C6H5ClN2O2 B3043211 2-Chloro-3-methyl-4-nitropyridine CAS No. 79055-56-4](/img/structure/B3043211.png)
2-Chloro-3-methyl-4-nitropyridine
Overview
Description
2-Chloro-4-methyl-3-nitropyridine (2C4M3NP) is a nitropyridine derivative . It is used as a non-nucleoside reverse transcriptase inhibitor and can form an acceptor fragment of 2-adamantylamino-5-nitropyridine (AANP) .
Synthesis Analysis
The synthesis of nitropyridine derivatives, such as 2C4M3NP, involves a process where the nitro group is replaced by a fluoride anion via nucleophilic aromatic substitution .Molecular Structure Analysis
The molecular formula of 2C4M3NP is C6H5ClN2O2 . The mean C-C (ring) bond distance calculated between the ring carbon atoms of 2C4M3NP is 1.387 Å .Chemical Reactions Analysis
The nitro group of 2C4M3NP can be replaced by a fluoride anion via nucleophilic aromatic substitution . This reaction is accelerated by the presence of electron-withdrawing groups .Physical And Chemical Properties Analysis
2C4M3NP is a light yellow crystal . It has a melting point of 51-53 °C, a predicted boiling point of 279.6±35.0 °C, and a predicted density of 1.406±0.06 g/cm3 . It is slightly soluble in chloroform, DMSO, and methanol .Scientific Research Applications
Molecular Structure and Electronic Properties
Vibrational and Electronic Analyses : Studies have focused on the optimized molecular structures, vibrational wavenumbers, atomic charges, molecular electrostatic potentials, and electronic properties of compounds including 2-chloro-3-methyl-4-nitropyridine. These analyses, using density functional theory, provide insights into the stability, charge delocalization, and reactivity of the molecule. High hyperpolarizability values indicate significant non-linear optical properties (Velraj, Soundharam, & Sridevi, 2015).
Conformational and Electronic Structure : Comparative studies of similar nitropyridine derivatives, including 2-chloro-4-methyl-3-nitropyridine, have been conducted using spectroscopic analysis and quantum chemical calculations. These studies include natural bond orbital (NBO) analysis, molecular electrostatic surface potential (MESP), and frontier molecular orbitals (FMOs) analysis, enhancing understanding of molecular stability and electronic exchange interactions (Arjunan, Saravanan, Marchewka, & Mohan, 2012).
Spectroscopic Analysis and Optical Properties
- X-ray and Spectroscopic Analysis : Synthesis and structural analysis of derivatives of 2-chloro-3-methyl-4-nitropyridine have been performed, including X-ray analysis and spectroscopic studies like IR, NMR, and UV-vis absorption and fluorescence spectroscopy. These analyses provide insights into the structural features and optical properties of these compounds (Jukić, Cetina, Halambek, & Ugarković, 2010).
Synthetic Applications
- Synthesis of Derivatives : Research has been conducted on the synthesis of various derivatives of nitropyridines, including methods that involve reactions with chloroform, methyl chloroacetate, and ethyl 2-chloropropionate. These studies contribute to the understanding of nucleophilic substitutions and the formation of various substituted nitropyridines (Szpakiewicz & Wolniak, 1999).
Reactivity and Mechanistic Studies
- Nucleophilic Substitutions : The reactivity of nitropyridines, including 2-chloro-3-methyl-4-nitropyridine derivatives, has been explored in studies focusing on nucleophilic substitutions. These studies provide insights into the kinetics and mechanisms of reactions involving nitropyridines, aiding in the understanding of their chemical behavior and potential synthetic applications (Andreassen, Bakke, Sletvold, & Svensen, 2004).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-3-methyl-4-nitropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c1-4-5(9(10)11)2-3-8-6(4)7/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OADFBXPNLFABBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801299612 | |
Record name | 2-Chloro-3-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801299612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-methyl-4-nitropyridine | |
CAS RN |
79055-56-4 | |
Record name | 2-Chloro-3-methyl-4-nitropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79055-56-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-3-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801299612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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